N-(2,5-dimethylphenyl)-2,6-difluorobenzamide

• Molecular Formula: C15H13F2NO
• Molecular Weight: 261.27 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2,6-difluorobenzamide
• InChI: InChI=1S/C15H13F2NO/c1-9-6-7-10(2)13(8-9)18-15(19)14-11(16)4-3-5-12(14)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: LDFFOEQQBZDFLW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(C=CC=C2F)F

Description

N-(2,5-dimethylphenyl)-2,6-difluorobenzamide, also known as DFB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DFB is a small molecule that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2,6-difluorobenzamide is not fully understood, but it is thought to act by inhibiting the activity of certain enzymes and signaling pathways. In cancer cells, N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been found to inhibit the activity of the proteasome, a complex of enzymes that is involved in the degradation of proteins. In neurons, N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In immune cells, N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been found to modulate the activity of certain signaling pathways, such as the NF-κB pathway.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been found to exhibit a range of biochemical and physiological effects. In cancer cells, N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been found to induce apoptosis, or programmed cell death, and to inhibit cell proliferation. In neurons, N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been found to increase the levels of acetylcholine, a neurotransmitter that is involved in memory and cognition. In immune cells, N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been found to modulate the immune response by regulating the production of cytokines and other signaling molecules.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has several advantages for use in laboratory experiments. It is a small molecule that can be easily synthesized and purified, and it exhibits a range of biochemical and physiological effects that make it a promising candidate for the development of new therapies. However, there are also limitations to its use. N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been found to be toxic at high doses, and its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-2,6-difluorobenzamide. One area of interest is the development of new cancer therapies based on N-(2,5-dimethylphenyl)-2,6-difluorobenzamide. Researchers are also interested in studying the potential use of N-(2,5-dimethylphenyl)-2,6-difluorobenzamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, there is interest in studying the potential use of N-(2,5-dimethylphenyl)-2,6-difluorobenzamide in immunotherapy, particularly in the treatment of autoimmune diseases. Finally, researchers are interested in studying the mechanism of action of N-(2,5-dimethylphenyl)-2,6-difluorobenzamide in more detail, in order to better understand its effects and potential applications.

Synthesis Methods

N-(2,5-dimethylphenyl)-2,6-difluorobenzamide can be synthesized using a variety of methods, including the reaction of 2,6-difluoroaniline with 2,5-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product can be purified using techniques such as recrystallization or column chromatography.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and immunology. In cancer research, N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. In neuroscience, N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, N-(2,5-dimethylphenyl)-2,6-difluorobenzamide has been found to modulate the immune response, making it a potential candidate for the development of new immunotherapies.